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Compound of Interest

Compound Name: (E/Z)-BIX02188

Cat. No.: B1141339 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in interpreting

unexpected results following treatment with BIX02188.

Introduction to BIX02188
BIX02188 is a potent and selective inhibitor of MEK5 (MAP2K5), a key kinase in the ERK5

signaling pathway.[1] It is widely used as a chemical probe to investigate the biological roles of

the MEK5/ERK5 cascade in various cellular processes, including proliferation, differentiation,

and survival. However, like many kinase inhibitors, BIX02188 can exhibit off-target effects and

lead to complex cellular responses that may be unexpected. This guide will help you navigate

these potential challenges.

Data Presentation: BIX02188 Inhibitory Profile
The following table summarizes the known inhibitory activities of BIX02188 against its primary

target and key off-targets. This information is crucial for designing experiments and interpreting

results.
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Target IC50 Target Class Notes

MEK5 4.3 nM
Primary Target

(Protein Kinase)

BIX02188 is a highly

potent inhibitor of

MEK5.[1]

ERK5 810 nM
Off-Target (Protein

Kinase)

BIX02188 also inhibits

the downstream

kinase ERK5, albeit

with lower potency.[2]

G9a/GLP µM range
Off-Target (Histone

Methyltransferase)

BIX02188 and its

analogs can inhibit the

histone

methyltransferases

G9a and GLP.

Src Family Kinases -
Off-Target (Protein

Kinase)

Some studies suggest

potential off-target

activity against Src

family kinases.

Brd4 -

Off-Target

(Bromodomain

Protein)

While some ERK5

pathway inhibitors

affect Brd4, the direct

effect of BIX02188 on

Brd4 is less

characterized.

Mandatory Visualization: Signaling Pathways and
Experimental Workflow
To clarify the cellular processes affected by BIX02188 and provide a clear experimental

framework, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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